Cas no 3828-42-0 (1,4-Cyclohexadiene, 1,3,3,4,6,6-hexafluoro-)

3828-42-0 structure
Product name:1,4-Cyclohexadiene, 1,3,3,4,6,6-hexafluoro-
1,4-Cyclohexadiene, 1,3,3,4,6,6-hexafluoro- Chemical and Physical Properties
Names and Identifiers
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- 1,4-Cyclohexadiene, 1,3,3,4,6,6-hexafluoro-
- 3828-42-0
- SCHEMBL11081852
- 1,3,3,4,6,6-Hexafluoro-1,4-cyclohexadiene
- DTXSID001269489
-
- Inchi: InChI=1S/C6H2F6/c7-3-1-5(9,10)4(8)2-6(3,11)12/h1-2H
- InChI Key: GATYFNSFMZLTEG-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 188.00606904Da
- Monoisotopic Mass: 188.00606904Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 233
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0Ų
- XLogP3: 2.2
1,4-Cyclohexadiene, 1,3,3,4,6,6-hexafluoro- Related Literature
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Cristina Wippert Rodrigues,Christian Limberg,Hans Pritzkow Chem. Commun., 2004, 2734-2735
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2. 45S5 bioactive glass-based scaffolds coated with cellulose nanowhiskers for bone tissue engineeringWei Li,Nere Garmendia,Uxua Pérez de Larraya,Yaping Ding,Rainer Detsch,Alina Grünewald,Judith A. Roether,Dirk W. Schubert,Aldo R. Boccaccini RSC Adv., 2014,4, 56156-56164
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Yi Fang,Zi-Xiong Lin,Tian-Zhu Xie,Yong-Fan Zhang,Li-Ming Wu RSC Adv., 2019,9, 1047-1054
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Lucia Battistini,Paola Burreddu,Paola Carta,Gloria Rassu,Luciana Auzzas,Claudio Curti,Franca Zanardi,Elena M. V. Araldi,Carlo Scolastico,Giovanni Casiraghi Org. Biomol. Chem., 2009,7, 4924-4935
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Yamin Shi,Jiarui Hu,Jian Chen,Yaxin Xu,Wantian Yang,Junnian Chen,Yunbin He Nanoscale Adv., 2020,2, 4822-4829
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